Cas no 2969461-74-1 (Ethyl(3-isobutoxy-5-methylphenyl)sulfane)

• Product Name: Ethyl(3-isobutoxy-5-methylphenyl)sulfane
• CAS No: 2969461-74-1
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 6797020
• PubChem ID: 171366308
• Update Time: 2025-05-22

Ethyl(3-isobutoxy-5-methylphenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• ethyl(3-isobutoxy-5-methylphenyl)sulfane
• MFCD34891737
• 2969461-74-1
• Ethyl(3-isobutoxy-5-methylphenyl)sulfane

• Inchi： 1S/C13H20OS/c1-5-15-13-7-11(4)6-12(8-13)14-9-10(2)3/h6-8,10H,5,9H2,1-4H3
• InChI Key： KFHRGANJJYGWBG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C)C=C(C=1)OCC(C)C

Computed Properties

• Exact Mass: 224.12348643g/mol
• Monoisotopic Mass: 224.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 310.9±30.0 °C(Predicted)

Additional information on Ethyl(3-isobutoxy-5-methylphenyl)sulfane

Comprehensive Analysis of Ethyl(3-isobutoxy-5-methylphenyl)sulfane (CAS No. 2969461-74-1): Properties, Applications, and Industry Trends

In the rapidly evolving field of specialty chemicals, Ethyl(3-isobutoxy-5-methylphenyl)sulfane (CAS No. 2969461-74-1) has garnered significant attention due to its unique molecular structure and versatile applications. This sulfur-containing compound, characterized by its isobutoxy and methylphenyl functional groups, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are particularly interested in its synthetic pathways, stability under various conditions, and bioactivity profiles, making it a subject of cutting-edge research.

The compound's nomenclature—Ethyl(3-isobutoxy-5-methylphenyl)sulfane—reflects its precise chemical architecture, which combines an ethyl sulfane group with a substituted phenyl ring. Such structural complexity enables interactions with biological targets, a feature leveraged in drug discovery and catalyst design. Recent publications highlight its role as an intermediate in synthesizing high-value fine chemicals, aligning with the growing demand for sustainable synthesis methods and green chemistry principles. These trends resonate with global initiatives to reduce environmental footprints in chemical manufacturing.

From a technical perspective, the CAS registry number 2969461-74-1 serves as a critical identifier for tracking this compound across regulatory and commercial databases. Analytical studies emphasize its solubility in organic solvents, thermal stability, and reactivity with electrophiles, data essential for formulation scientists. Notably, its low toxicity profile (under standard handling conditions) positions it favorably compared to traditional sulfur derivatives, addressing safety concerns in industrial settings.

Market insights reveal rising queries about "Ethyl(3-isobutoxy-5-methylphenyl)sulfane suppliers" and "CAS 2969461-74-1 pricing," reflecting commercial interest. Parallelly, academic searches focus on "mechanistic studies of phenyl sulfanes" and "applications in asymmetric synthesis," underscoring its dual relevance. Innovations like flow chemistry and AI-assisted molecular design further propel its exploration, as seen in patent filings and collaborative R&D projects.

In conclusion, Ethyl(3-isobutoxy-5-methylphenyl)sulfane exemplifies the convergence of scientific ingenuity and industrial applicability. Its development aligns with broader shifts toward precision chemistry and functional materials, ensuring its continued prominence in research and commercial pipelines. Stakeholders are advised to monitor advancements in its derivatization techniques and scalable production to capitalize on emerging opportunities.